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An Objective Guide for Researchers and Scientists

HMX (Octogen, or 1,3,5,7-Tetranitro-1,3,5,7-tetraazacyclooctane) and RDX (Cyclonite, or

1,3,5-Trinitro-1,3,5-triazinane) are powerful and widely utilized crystalline nitramine high

explosives.[1][2] Both serve as benchmarks in energetic materials research and are used

extensively in military and industrial applications.[3][4][5] While they share a similar chemical

backbone, differences in their molecular structure—HMX being an eight-membered ring and

RDX a six-membered ring—result in distinct performance characteristics.[6] This guide

provides a detailed comparative analysis of their key properties, supported by experimental

data and standardized testing protocols.

Quantitative Performance Data
The performance of an explosive is defined by a combination of its power (detonation energy)

and its brisance (shattering effect), which are closely related to detonation velocity and

pressure. Sensitivity and thermal stability are critical safety parameters. The following table

summarizes the key performance characteristics of HMX and RDX.
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Performance
Characteristic

HMX (Octogen) RDX (Cyclonite)

Crystal Density 1.91 g/cm³[4][5] 1.81 g/cm³[3]

Detonation Velocity
~9,100 m/s (at ~1.9 g/cm³)[3]

[7]
~8,750 m/s (at 1.8 g/cm³)[2]

Detonation Pressure ~39 GPa[3][4][5] ~34 GPa[3][6]

Impact Sensitivity Less Sensitive[8][9] More Sensitive[8][9]

Friction Sensitivity Less Sensitive[10] More Sensitive[10]

Melting Point ~280 °C[3] ~204 °C[2]

Decomposition Temperature Starts ~175-200 °C[11] Starts ~170 °C[2]

Heat of Explosion ~6.19 MJ/kg[12] Not explicitly found

Note: Reported values can vary slightly based on the material's crystal form, particle size,

density, and the specific experimental conditions.

Experimental Protocols
The characterization of energetic materials relies on a suite of standardized tests to ensure

data is reproducible and comparable. Below are the methodologies for determining the key

performance parameters of HMX and RDX.

1. Sensitivity Testing

Sensitivity refers to the ease with which an explosive can be initiated by an external stimulus

such as impact, friction, or heat.

Impact Sensitivity: This is commonly determined using a drop-weight impact test. A specified

weight is dropped from various heights onto a small sample of the explosive. The result is

often reported as the H₅₀ value, which represents the drop height at which there is a 50%

probability of initiation ("go").[13][14] The "up-and-down" or Bruceton statistical method is

employed to efficiently determine this 50% point from a limited number of trials.[14] Higher

H₅₀ values indicate a less sensitive material.
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Friction Sensitivity: The BAM (Bundesanstalt für Materialforschung und -prüfung) friction

apparatus is a standard instrument for this measurement. It involves a fixed porcelain pin

being drawn across the explosive sample spread on a porcelain plate under a specified load.

[10][14] The test is repeated at different loads to find the point of 50% initiation probability

(F₅₀). A higher F₅₀ value signifies lower sensitivity.

Experimental Process

Sample Preparation
(e.g., 20-40 mg)

Sensitivity Test
(Impact or Friction)

Observation
(Go / No-Go)

Statistical Analysis
(Bruceton Method)

Sensitivity Value
(H₅₀ or F₅₀)

Click to download full resolution via product page

General workflow for impact and friction sensitivity testing.

2. Detonation Performance

Detonation Velocity: This is a primary measure of an explosive's performance. It can be

measured by confining a cylindrical charge of the explosive and initiating it at one end. A

series of electronic probes (like ionization pins) or optical fibers are placed at precise

intervals along the charge.[15][16] As the detonation wave front passes each probe, a signal

is generated. The velocity is calculated from the known distance between probes and the

measured time interval of the detonation wave's travel.

Detonation Pressure: While direct measurement is complex, detonation pressure is typically

calculated from the experimental detonation velocity and the material's initial density using

thermodynamic models and equations of state, such as the Chapman-Jouguet theory.[7]

3. Thermal Stability

Differential Scanning Calorimetry (DSC) and Differential Thermal Analysis (DTA): These are

the most common methods for assessing thermal stability.[17][18] A small sample of the

material is heated at a constant rate alongside an inert reference material. The instrument

measures the difference in heat flow required to maintain both at the same temperature. This
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data reveals endothermic events like melting and powerful exothermic events corresponding

to decomposition, providing precise temperatures for these transitions.[18]

Decomposition and Performance Relationships
The superior performance and stability of HMX can be attributed to its molecular and crystal

structure.

Thermal Decomposition Pathway

For both HMX and RDX, the initial and rate-determining step in thermal decomposition is the

scission (breaking) of the relatively weak nitrogen-nitro group (N-NO₂) bond.[11] This process

generates highly reactive radical intermediates, which then undergo a complex series of

secondary reactions to form stable final products like H₂O, N₂, CO, and CO₂.[9] The higher

melting point and slightly greater thermal stability of HMX suggest a higher energy barrier for

this initial bond-breaking step compared to RDX.[8][18]

Cyclic Nitramine
(HMX or RDX)

N-NO₂ Bond Scission

 Thermal Energy

Radical Intermediates

Secondary Reactions

Final Products
(H₂O, N₂, CO, CO₂)
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Click to download full resolution via product page

Simplified initial thermal decomposition pathway for HMX/RDX.

Structure-Performance Relationship

An explosive's performance is fundamentally linked to its basic physical and chemical

properties. HMX's larger, more strained eight-membered ring structure allows for a more

efficient crystal packing, resulting in a higher crystal density than RDX.[1][3] This higher density

means more explosive material is packed into a given volume, which directly contributes to a

higher detonation velocity and pressure.[19]

Molecular Structure
& Heat of Formation

Crystal Density

Detonation Velocity

Detonation Pressure

Click to download full resolution via product page

Relationship between fundamental properties and performance.

Conclusion
In summary, HMX exhibits superior performance characteristics compared to RDX. Its higher

density directly translates to a greater detonation velocity and pressure, making it a more

powerful and brisant explosive.[3] Furthermore, HMX is generally less sensitive to accidental

initiation from impact and friction and possesses greater thermal stability, which are highly
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desirable safety attributes.[8][10] RDX remains a highly effective and more cost-efficient

explosive, but HMX is often preferred for applications demanding the highest levels of

performance and a greater margin of safety.[3][20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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